Cas no 55536-61-3 (1H-Imidazole, 4,5-dihydro-4-methyl-2-(methylthio)-)
55536-61-3 structure
Product Name:1H-Imidazole, 4,5-dihydro-4-methyl-2-(methylthio)-
CAS No:55536-61-3
MF:C5H10N2S
MW:130.211299419403
CID:351606
PubChem ID:12223283
Update Time:2025-04-19
1H-Imidazole, 4,5-dihydro-4-methyl-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 4,5-dihydro-4-methyl-2-(methylthio)-
- 5-methyl-2-methylsulfanyl-4,5-dihydro-1H-imidazole
- AKOS006376232
- 55536-61-3
- SCHEMBL21135541
- DTXSID40481192
- SCHEMBL7369971
-
- Inchi: 1S/C5H10N2S/c1-4-3-6-5(7-4)8-2/h4H,3H2,1-2H3,(H,6,7)
- InChI Key: VQFMGZKAYGRUSU-UHFFFAOYSA-N
- SMILES: S(C)C1=NCC(C)N1
Computed Properties
- Exact Mass: 130.0566
- Monoisotopic Mass: 130.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 24.39
1H-Imidazole, 4,5-dihydro-4-methyl-2-(methylthio)- Related Literature
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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